Cas no 63969-81-3 (Benzenepropanoic acid, 2-formyl-, 1-methylethyl ester)

• Product name: Benzenepropanoic acid, 2-formyl-, 1-methylethyl ester
• CAS No: 63969-81-3
• MF: C₁₃H₁₆O₃
• MW: 220.26434
• CID: 1663141
• PubChem ID: 12241423

Benzenepropanoic acid, 2-formyl-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2-formyl-, 1-methylethyl ester
• DTXSID701279336
• 1-Methylethyl 2-formylbenzenepropanoate
• 63969-81-3

• Inchi： InChI=1S/C13H16O3/c1-10(2)16-13(15)8-7-11-5-3-4-6-12(11)9-14/h3-6,9-10H,7-8H2,1-2H3
• InChI Key： FWLIFFBJERAOKE-UHFFFAOYSA-N
• SMILES： CC(C)OC(=O)CCC1=CC=CC=C1C=O

Computed Properties

• Exact Mass: 220.10998
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37